Cas no 1623585-89-6 (N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide)

• Product Name: N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide
• CAS No: 1623585-89-6
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 6466682
• PubChem ID: 78830549
• Update Time: 2025-10-12

N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-6646880
• 1623585-89-6
• AKOS017170050
• N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide

• Inchi： 1S/C16H17N3O/c17-11-14-5-3-13(4-6-14)7-8-15(20)19-16(12-18)9-1-2-10-16/h3-6H,1-2,7-10H2,(H,19,20)
• InChI Key： SYCRRJVTGDXKBK-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C#N)=CC=1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7Ų

Additional information on N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide

Professional Introduction to N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide (CAS No. 1623585-89-6)

N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide, a compound with the CAS number 1623585-89-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both cyano and amide functional groups in its molecular structure suggests a high degree of reactivity, making it a valuable candidate for further chemical modifications and biological evaluations.

The molecular framework of N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide consists of a cyclopentyl ring substituted with a cyano group at the 1-position and an amide linkage connecting it to a phenyl ring with a cyano substituent at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The cyano groups, in particular, are known for their ability to participate in hydrogen bonding and coordinate with metal ions, enhancing the compound's binding affinity to certain enzymes and receptors.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse pharmacological activities. The cyclopentyl moiety in N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide contributes to its stability and flexibility, allowing it to adopt multiple conformations that can optimize interactions with biological targets. This structural versatility has been leveraged in the design of novel molecules targeting neurological disorders, where precise spatial and electronic tuning is essential.

In the realm of drug discovery, the incorporation of multiple cyano groups has been shown to enhance the lipophilicity and metabolic stability of compounds, making them more suitable for oral administration. The amide bond in N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide not only provides a site for further derivatization but also contributes to the compound's solubility profile, which is crucial for formulation development. These attributes have positioned this compound as a promising lead for further investigation in therapeutic areas such as oncology and inflammation.

The synthesis of N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize the process. These methods not only improve efficiency but also minimize byproduct formation, ensuring that the final product meets stringent quality standards.

Biological evaluation of N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The ability of this compound to disrupt aberrant signaling pathways makes it a compelling candidate for development into an anticancer therapeutic. Additionally, its interaction with inflammatory mediators suggests potential applications in treating chronic inflammatory diseases.

The structural motifs present in N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide have also attracted interest from researchers working on central nervous system (CNS) disorders. The cyclopentane ring is known to enhance blood-brain barrier penetration, while the cyano groups can modulate receptor activity through allosteric binding. These characteristics make this compound an attractive scaffold for designing next-generation neuroactive agents.

In conclusion, N-(1-cyanocyclopentyl)-3-(4-cyanophenyl)propanamide (CAS No. 1623585-89-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the quest for novel therapeutics. Continued research into its pharmacological properties and synthetic modifications will likely uncover even more innovative uses for this remarkable molecule.